Cas no 686709-51-3 (1-(4-AMINOPHENYL)-N,N-DIMETHYL-3-PYRROLIDINAMINE)

1-(4-AMINOPHENYL)-N,N-DIMETHYL-3-PYRROLIDINAMINE structure
686709-51-3 structure
Product Name:1-(4-AMINOPHENYL)-N,N-DIMETHYL-3-PYRROLIDINAMINE
CAS No:686709-51-3
MF:C12H19N3
MW:205.299362421036
CID:3029693
PubChem ID:21916591
Update Time:2025-04-21

1-(4-AMINOPHENYL)-N,N-DIMETHYL-3-PYRROLIDINAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-AMINOPHENYL)-N,N-DIMETHYL-3-PYRROLIDINAMINE
    • AKOS012465472
    • SCHEMBL188111
    • [1-(4-aminophenyl)-pyrrolidin-3-yl]dimethylamine
    • DA-41690
    • [1-(4-Amino-phenyl)-pyrrolidin-3-yl]-dimethyl-amine
    • [1-(4-amino-phenyl)pyrrolidin-3-yl]dimethylamine
    • 686709-51-3
    • [1-(4-aminophenyl)pyrrolidin-3-yl]-dimethylamine
    • [1-(4-amino-phenyl)-pyrrolidin-3-yl]-dimethylamine
    • PZJDWCYGPDQBKO-UHFFFAOYSA-N
    • 1-(4-aminophenyl)-N,N-dimethylpyrrolidin-3-amine
    • [1-(4-Aminophenyl)pyrrolidin-3-yl]dimethylamine
    • Inchi: 1S/C12H19N3/c1-14(2)12-7-8-15(9-12)11-5-3-10(13)4-6-11/h3-6,12H,7-9,13H2,1-2H3
    • InChI Key: PZJDWCYGPDQBKO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)CCC(C1)N(C)C

Computed Properties

  • Exact Mass: 205.157897619Da
  • Monoisotopic Mass: 205.157897619Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.5Ų
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